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For Immediate Release

This technical guide provides a comprehensive overview of the core properties and

applications of Tetramethylrhodamine-5-iodoacetamide (5-TMRIA), a widely utilized fluorescent

probe in biological research. Designed for researchers, scientists, and drug development

professionals, this document details the chemical and physical characteristics of 5-TMRIA,

offers in-depth experimental protocols for its use in protein labeling, and presents visual

representations of its reaction mechanism and experimental workflow.

Core Properties of Tetramethylrhodamine-5-
iodoacetamide (5-TMRIA)
Tetramethylrhodamine-5-iodoacetamide is a thiol-reactive fluorescent dye valued for its

photostability and the pH-insensitivity of its fluorescence.[1] It is predominantly used for the

covalent labeling of cysteine residues in proteins and can also be used to label DNA fragments.

[1][2] The specificity for thiol groups allows for targeted labeling of proteins at specific sites. The

pure 5-isomer of TMRIA is often preferred over mixed isomers to ensure consistency and

reproducibility in labeling experiments.

Below is a summary of the key quantitative data for 5-TMRIA, presented for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C26H24IN3O4 [3]

Molecular Weight 569.39 g/mol [3]

CAS Number 114458-99-0 [3]

Excitation Maximum (λex) ~543 - 555 nm [4][5]

Emission Maximum (λem) ~571 - 580 nm [4][5]

Molar Extinction Coefficient (ε)

Not explicitly found for 5-

TMRIA, but for the parent

chromophore TRITC, it is

~85,000 cm⁻¹M⁻¹

Quantum Yield (Φ)

High, but specific value for 5-

TMRIA not found.

Tetramethylrhodamine

derivatives are known for their

high quantum yields.

Fluorescence Lifetime (τ)
Not explicitly found for 5-

TMRIA.

Solubility Soluble in DMSO and DMF [3]

Storage Conditions

Store at -20°C, protected from

light. Stock solutions in DMSO

can be stored at -20°C for up

to a month or -80°C for up to

six months.

[1]

Reaction Mechanism and Experimental Workflow
The primary application of 5-TMRIA is the covalent labeling of proteins through the reaction of

its iodoacetamide group with the thiol group of cysteine residues. This reaction, a nucleophilic

substitution, forms a stable thioether bond.
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ProductTetramethylrhodamine-5-iodoacetamide (5-TMRIA)

Fluorescently Labeled Protein (-S-TMR)

 reacts with 

Protein with Cysteine Residue (-SH)

Protein Labeling Workflow with 5-TMRIA

1. Prepare Protein Solution
(1-10 mg/mL in thiol-free buffer, pH 7.0-7.5)

2. (Optional) Reduce Disulfides
(Add 10-fold molar excess of TCEP)

3. Prepare 5-TMRIA Stock Solution
(10 mM in anhydrous DMSO or DMF)

4. Labeling Reaction
(Add 10-20 molar excess of 5-TMRIA to protein.

Incubate for 2 hours at RT or overnight at 4°C, protected from light)

5. Stop Reaction
(Optional: add excess low molecular weight thiol)

6. Purify Labeled Protein
(Size exclusion chromatography or dialysis)

7. Characterize Conjugate
(Determine degree of labeling via absorbance)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Thiol-reactive dyes for fluorescence labeling of proteomic samples - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. file.medchemexpress.com [file.medchemexpress.com]

4. kcci.virginia.edu [kcci.virginia.edu]

5. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Unveiling the Properties of Tetramethylrhodamine-5-
iodoacetamide: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1209709#discovering-the-properties-of-
tetramethylrhodamine-5-iodoacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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